Cas no 56471-40-0 (Cycloheptanecarboxamide,N-ethyl-1-(1-methylpropyl)-)

• Product Name: Cycloheptanecarboxamide,N-ethyl-1-(1-methylpropyl)-
• CAS No: 56471-40-0
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 374924
• PubChem ID: 91876
• Update Time: 2025-04-19

Cycloheptanecarboxamide,N-ethyl-1-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarboxamide,N-ethyl-1-(1-methylpropyl)-
• 1-butan-2-yl-N-ethylcycloheptane-1-carboxamide
• 1-sec-butyl-N-ethylcycloheptanecarboxamide
• 1-(butan-2-yl)-N-ethylcycloheptanecarboxamide
• EINECS 260-201-6
• 1-(Butan-2-yl)-N-ethylcycloheptane-1-carboximidic acid
• DTXSID40971881
• 56471-40-0
• NS00054207

• Inchi： 1S/C14H27NO/c1-4-12(3)14(13(16)15-5-2)10-8-6-7-9-11-14/h12H,4-11H2,1-3H3,(H,15,16)
• InChI Key： POHIHTFXCLMQEZ-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCCCC1)C(C)CC)NCC

Computed Properties

• Exact Mass: 225.20941
• Monoisotopic Mass: 225.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.909
• Boiling Point: 359.4°C at 760 mmHg
• Flash Point: 218.8°C
• Refractive Index: 1.461
• PSA: 29.1